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Compound of Interest

Compound Name: MEGA-8

Cat. No.: B1202969

Technical Support Center: MEGA-8 Solutions

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability and proper storage of MEGA-8 (Octanoyl-N-methylglucamide)
solutions.

Frequently Asked Questions (FAQSs)

Q1: What is MEGA-8 and what is its primary application?

Al: MEGA-8 (Octanoyl-N-methylglucamide) is a non-ionic detergent widely used in
biochemical and biotechnological applications.[1][2][3] Its primary function is to solubilize and
stabilize membrane proteins without altering their biological activity, making it ideal for studying
protein conformation and function.[2]

Q2: What is the recommended way to store solid MEGA-8?

A2: Solid MEGA-8 is stable for at least four years when stored at -20°C.[1] Some suppliers also
indicate that it can be stored at room temperature.[2][4] For long-term storage, -20°C is the
most frequently recommended temperature.

Q3: How should | prepare and store MEGA-8 solutions?

A3: Itis highly recommended to prepare MEGA-8 solutions fresh for each use.[2] If storage is
necessary, solutions should be prepared, aliquoted into tightly sealed vials, and stored at -20°C
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for up to one month.[2][5]
Q4: What solvents can be used to dissolve MEGA-8?

A4: MEGA-8 is a water-soluble detergent.[2][6] It can also be dissolved in solvents such as
DMF and DMSO.[1]

Q5: What is the critical micelle concentration (CMC) of MEGA-87

A5: The Critical Micelle Concentration (CMC) of MEGA-8 is approximately 58-79 mM in
agueous solutions under no-salt conditions.[1][2][6][7] The CMC can be affected by the
presence and type of salts in the solution.[1]

Stability and Storage Conditions

Proper storage is crucial to maintain the integrity and performance of MEGA-8 solutions. The
following table summarizes the recommended storage conditions and stability information.

Storage . Special

Form Stability .
Temperature Instructions

Solid Powder -20°C > 4 years[1] Keep tightly sealed.[4]

Keep in a cool, well-
Room Temperature Stable[2][4] ventilated place away
from heat.[4]

Prepare fresh if
) possible.[2] Store in
Aqueous Solution -20°C Up to 1 month[2][5] ) )
aliquots to avoid

freeze-thaw cycles.

4oC Not recommended for  Use on the same day
+ o
long-term storage of preparation.[2][5]

Not recommended for  Use immediately after
Room Temperature )
storage preparation.[2]

Troubleshooting Guide
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Q5: My frozen MEGA-8 solution appears cloudy or has precipitates after thawing. What should
| do?

A5: Before use, it is essential to allow the frozen solution to equilibrate to room temperature.[2]
Once thawed, ensure the solution is vortexed or mixed well to redissolve any precipitates. If the
precipitate does not dissolve, it may indicate degradation or concentration changes due to
evaporation. In such cases, it is recommended to discard the solution and prepare a fresh
batch.

Q6: | observe a change in the color of my MEGA-8 solution. Is it still usable?

A6: MEGA-8 solutions should be clear and colorless. A change in color may indicate
contamination or chemical degradation. It is advisable to discard any discolored solutions to
avoid compromising your experimental results.

Q7: How can | be sure my stored MEGA-8 solution is still effective?

A7: The most reliable way to assess the effectiveness of a stored MEGA-8 solution is to
perform a functional test. This could involve a protein extraction experiment and comparing the
yield and activity of the protein extracted with a freshly prepared MEGA-8 solution versus the
stored solution.

Experimental Protocols
Protocol: General Assessment of Detergent Stability

While specific degradation kinetics for MEGA-8 are not readily available in the literature, a
general approach to assess the stability of a detergent solution can be performed using High-
Performance Liquid Chromatography (HPLC).

Objective: To monitor the degradation of a MEGA-8 solution over time under different storage
conditions.

Materials:
o MEGA-8

» High-purity water or appropriate buffer
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 HPLC system with a suitable detector (e.g., UV or Evaporative Light Scattering Detector -
ELSD)

o Appropriate HPLC column (e.g., C18 reverse-phase)
» Mobile phase solvents (e.g., acetonitrile, water with additives like trifluoroacetic acid)
Methodology:

o Preparation of Standards: Prepare a stock solution of MEGA-8 of known concentration in
high-purity water. Create a series of dilutions to generate a standard curve.

o Sample Preparation: Prepare several aliquots of the MEGA-8 solution at the desired
experimental concentration.

o Storage Conditions: Store the aliquots under different conditions to be tested (e.g., -20°C,
4°C, room temperature, protected from light vs. exposed to light).

o Time Points: At designated time points (e.g., Day 0, Day 1, Day 7, Day 14, Day 30), retrieve
an aliguot from each storage condition.

o HPLC Analysis:

[e]

Equilibrate the HPLC system with the chosen mobile phase.

o

Inject the standards to generate a calibration curve.

[¢]

Inject the stored samples.

o

Monitor the chromatogram for the appearance of new peaks (indicating degradation
products) and a decrease in the area of the main MEGA-8 peak.

o Data Analysis:
o Quantify the concentration of MEGA-8 in each sample using the calibration curve.

o Calculate the percentage of MEGA-8 remaining at each time point for each storage
condition.
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o Plot the percentage of remaining MEGA-8 against time to visualize the degradation profile.

Visualizations

Hydrophobic Tail Hydrophilic Head

Click to download full resolution via product page

Caption: Chemical structure of MEGA-8.
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Frozen MEGA-8 Solution

Inspect for Precipitate

Precipitate
Observed

No Precipitate

Does Precipitate Dissolve?

Discard Solution and Prepare Fresh Solution is Ready for Use

Click to download full resolution via product page

Caption: Troubleshooting workflow for thawed MEGA-8 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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